2-(Dihydro-2H-thiopyran-4(3H)-ylidene)acetonitrile
Description
The compound seems to be related to 3,4-Dihydro-2H-pyran and Dihydro-2H-thiopyran-3(4H)-one . These compounds are used as reactants in various chemical syntheses .
Synthesis Analysis
3,4-Dihydro-2H-pyran can be synthesized from alcohols in the presence of phenolsulfonic acid-formaldehyde resin catalyst . Another related compound, Dihydro-2H-thiopyran-3(4H)-one, can be prepared by a one-pot multi-component reaction .Molecular Structure Analysis
The molecular structure of these compounds can be analyzed using various techniques such as NMR, HPLC, LC-MS, UPLC .Chemical Reactions Analysis
3,4-Dihydro-2H-pyran can react with pyrazoles in the presence of trifluoroacetic acid to form Tetrahydropyran derivatives .Physical And Chemical Properties Analysis
3,4-Dihydro-2H-pyran has a boiling point of 86°C, a melting point of -70°C, and a density of 0.922 g/mL at 25°C .Safety and Hazards
properties
IUPAC Name |
2-(thian-4-ylidene)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NS/c8-4-1-7-2-5-9-6-3-7/h1H,2-3,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDBPVFFEGCHFIR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCC1=CC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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